Cas no 37719-02-1 (2,2-Dimethyl-3-oxobutanenitrile)
37719-02-1 structure
Product name:2,2-Dimethyl-3-oxobutanenitrile
2,2-Dimethyl-3-oxobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethyl-3-oxobutanenitrile
- Butanenitrile,2,2-dimethyl-3-oxo-
- 2,2-Dimethyl-3-oxobutyronitrile
- Acetoacetonitrile,2,2-dimethyl- (6CI)
- Butanenitrile, 2,2-dimethyl-3-oxo- (9CI)
- DTXSID70499447
- EN300-1655701
- Y10746
- 2,2-Dimethyl-3-oxo-butyronitrile
- A874020
- FT-0728622
- GWBVNZWGZJJONZ-UHFFFAOYSA-N
- 2,2-dimethyl-3-oxo-butanenitrile
- AKOS013568804
- J-506813
- CS-0006089
- Butanenitrile, 2,2-dimethyl-3-oxo-
- 37719-02-1
- SCHEMBL1343515
- MFCD18827245
- DS-17185
- DA-06318
-
- MDL： MFCD18827245
- Inchi： InChI=1S/C6H9NO/c1-5(8)6(2,3)4-7/h1-3H3
- InChI Key： GWBVNZWGZJJONZ-UHFFFAOYSA-N
- SMILES： CC(C(C)(C)C#N)=O
Computed Properties
- Exact Mass: 111.06847
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Boiling Point: 152.2±13.0°C at 760 mmHg
- PSA: 40.86
2,2-Dimethyl-3-oxobutanenitrile Security Information
- Hazard Statement： H302-H315-H319
- Storage Condition：Inert atmosphere,2-8°C
2,2-Dimethyl-3-oxobutanenitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1655701-0.05g |
2,2-dimethyl-3-oxobutanenitrile |
37719-02-1 | 95% | 0.05g |
$30.0 | 2023-06-04 | |
| Chemenu | CM193051-1g |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 95% | 1g |
$148 | 2024-07-17 | |
| Enamine | EN300-1655701-0.1g |
2,2-dimethyl-3-oxobutanenitrile |
37719-02-1 | 95% | 0.1g |
$45.0 | 2023-06-04 | |
| Enamine | EN300-1655701-100mg |
2,2-dimethyl-3-oxobutanenitrile |
37719-02-1 | 95.0% | 100mg |
$45.0 | 2023-09-21 | |
| Enamine | EN300-1655701-500mg |
2,2-dimethyl-3-oxobutanenitrile |
37719-02-1 | 95.0% | 500mg |
$101.0 | 2023-09-21 | |
| Enamine | EN300-1655701-2500mg |
2,2-dimethyl-3-oxobutanenitrile |
37719-02-1 | 95.0% | 2500mg |
$252.0 | 2023-09-21 | |
| abcr | AB489355-1g |
2,2-Dimethyl-3-oxobutanenitrile; . |
37719-02-1 | 1g |
€372.50 | 2025-02-27 | ||
| 1PlusChem | 1P00CL9C-5g |
Butanenitrile, 2,2-dimethyl-3-oxo- (9CI) |
37719-02-1 | 97% | 5g |
$451.00 | 2025-02-26 | |
| A2B Chem LLC | AF86624-100mg |
2,2-Dimethyl-3-oxobutanenitrile |
37719-02-1 | 97% | 100mg |
$18.00 | 2024-04-20 | |
| Enamine | EN300-1655701-1000mg |
2,2-dimethyl-3-oxobutanenitrile |
37719-02-1 | 95.0% | 1000mg |
$129.0 | 2023-09-21 |
2,2-Dimethyl-3-oxobutanenitrile Related Literature
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Jaskiranjit Kang,Jonathan P. Richardson,Derek Macmillan Chem. Commun., 2009, 407-409
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Amrit Kumar Thakur,Ravishankar Sathyamurthy,Velraj Ramalingam,Iseult Lynch,Swellam Wafa Sharshir,Zhenjun Ma,Ganeshkumar Poongavanam,Suyeong Lee,Yeseul Jeong,Jang-Yeon Hwang Environ. Sci.: Processes Impacts, 2021,23, 923-946
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Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
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Christopher R. Driscoll,Brodie L. Reid,Matthew J. McIldowie,Sara Muzzioli,Gareth L. Nealon,Brian W. Skelton,Stefano Stagni,David H. Brown,Massimiliano Massi,Mark I. Ogden Chem. Commun., 2011,47, 3876-3878
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:37719-02-1)2,2-Dimethyl-3-oxobutanenitrile
Purity:99%/99%
Quantity:1g/5g
Price ($):162.0/563.0